sodium 4-methylpiperazine-1-carbodithioate
Description
Sodium 4-methylpiperazine-1-carbodithioate is a useful research compound. Its molecular formula is C6H11N2NaS2 and its molecular weight is 198.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism Studies
4-Methyl-piperazine-1-carbodithioc acid, a derivative closely related to 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt, has been studied for its metabolism in rats. The compound TM208, which is a 4-methyl-piperazine-1-carbodithioc acid derivative, showed notable anticancer activity and low toxicity. In a rat model, TM208 was metabolized into various metabolites (M1-M8), with details of their structures and formation processes elucidated through high-performance liquid chromatography and tandem mass spectrometry (Jiang et al., 2007).
Anticancer Activity
The compound TM-208, another derivative of 4-methyl-piperazine-1-carbodithioic acid, was evaluated for its anticancer activity. After oral administration in rats, its metabolites were analyzed in plasma and tissues using LC-MS/MS, providing insights into its potential mechanisms of anticancer action (Jiang et al., 2007).
Electrochemical and Spectroscopic Characterization
Research focusing on the synthesis, redox behavior, and spectroscopic characterization of novel compounds related to 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt, like Sodium 4-(3methoxyphenyl) piperazine-1-carbodithioate and sodium 4-(4-nitrophenyl) piperazine-1-carbodithioate, has been conducted. This work involved pulse voltammetry to understand their redox processes and computational studies to assess various thermodynamic parameters (Parveen et al., 2015).
Structural Analysis
Structural studies of salts like 1-Piperonylpiperazinium 4-chlorobenzoate, involving piperazine derivatives, have been conducted to understand their crystal structures and bonding patterns. Such research provides foundational knowledge for the development of new compounds with potential therapeutic applications (Kavitha et al., 2014).
Anticancer and Anti-acetylcholinesterase Studies
Compounds containing derivatives of 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt, have been synthesized and tested for their anticancer activities against various human cancer cell lines. Additionally, their potential as inhibitors against acetylcholinesterase was evaluated, indicating their potential in Alzheimer’s disease treatment (Khan et al., 2020).
Properties
IUPAC Name |
sodium;4-methylpiperazine-1-carbodithioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2S2.Na/c1-7-2-4-8(5-3-7)6(9)10;/h2-5H2,1H3,(H,9,10);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPKVEDOCKBMPHK-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=S)[S-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N2NaS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20205757 |
Source
|
| Record name | 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20205757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
5712-49-2 |
Source
|
| Record name | 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005712492 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Piperazinecarbodithioic acid, 4-methyl-, sodium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20205757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3,5-Dichlorophenyl)amino]-3-oxopropanoic acid](/img/structure/B1360363.png)
